Cas no 764638-25-7 (8-bromo-1,6-naphthyridin-2-amine)

• Product Name: 8-bromo-1,6-naphthyridin-2-amine
• CAS No: 764638-25-7
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 5280618
• Update Time: 2026-03-09

8-bromo-1,6-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridin-2-amine, 8-bromo-
• 8-bromo-1,6-naphthyridin-2-amine

• Inchi： 1S/C8H6BrN3/c9-6-4-11-3-5-1-2-7(10)12-8(5)6/h1-4H,(H2,10,12)
• InChI Key： DSKYYPPTFGPHDE-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=CC=2Br)C=CC=1N

Additional information on 8-bromo-1,6-naphthyridin-2-amine

8-Bromo-1,6-Naphthyridin-2-Amine: A Comprehensive Overview

8-Bromo-1,6-naphthyridin-2-amine, with the CAS number 764638-25-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the naphthyridine family, which is a fused bicyclic aromatic system comprising a benzene ring and a pyridine ring. The presence of a bromine atom at the 8-position and an amino group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable component in various research and industrial applications.

The synthesis of 8-bromo-1,6-naphthyridin-2-amine typically involves multi-step organic reactions, often utilizing aromatic substitution and condensation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity. These developments underscore the compound's importance in modern chemical synthesis.

In terms of physical properties, 8-bromo-1,6-naphthyridin-2-amine exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. The compound is also soluble in polar solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for various solution-based applications. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to its conjugated π-system. This property has been exploited in the development of novel materials for optoelectronic devices.

The biological activity of 8-bromo-1,6-naphthyridin-2-amine has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, this compound has shown promising results as a kinase inhibitor, targeting specific proteins associated with cancer progression. Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of its therapeutic potential in oncology and neurodegenerative diseases.

In the realm of materials science, 8-bromo-1,6-naphthyridin-2-amine has been utilized as a building block for constructing advanced functional materials. For instance, researchers have incorporated this compound into metal-organic frameworks (MOFs) to enhance their porosity and stability. The resulting materials exhibit exceptional gas adsorption capabilities, making them ideal candidates for environmental remediation applications. Furthermore, its use in organic electronics has been explored due to its ability to modulate charge transport properties in semiconducting polymers.

The environmental impact of 8-bromo-1,6-naphthyridin-2-amine has also been a topic of interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is required to assess its long-term effects on ecosystems and develop sustainable methods for its disposal. Regulatory agencies are increasingly emphasizing the importance of green chemistry principles in the synthesis and application of such compounds to minimize their ecological footprint.

In conclusion, 8-bromo-1,6-naphthyridin-2-amine stands as a testament to the ingenuity of modern chemical research. Its versatile properties and wide-ranging applications continue to drive innovation across multiple disciplines. As scientific advancements unfold, this compound is poised to play an even more significant role in addressing global challenges in healthcare, energy storage, and environmental sustainability.